BE“GHE Foundational & Exploratory

Check Availability & Pricing

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid
chemical structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(S)-(-)-3-(Benzoylthio)-2-

methylpropanoic acid

Cat. No.: B029918

Compound Name:

An In-depth Technical Guide to (S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid

This technical guide provides a comprehensive overview of (S)-(-)-3-(Benzoylthio)-2-
methylpropanoic acid, a chiral organic compound of significant interest in pharmaceutical
synthesis. The document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical structure, properties, synthesis, and
its primary application as a key intermediate.

Chemical Structure and Properties

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid is a carboxylic acid containing a benzoylthio
group and a chiral center at the second carbon of the propanoic acid chain. Its specific
levorotatory stereoisomer is crucial for its application in the synthesis of certain
pharmaceuticals.

Chemical Identifiers
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Identifier Value

CAS Number 72679-02-8

Molecular Formula C11H1203S

Molecular Weight 224.28 g/mol
C(O)(=0O)--INVALID-LINK--

SMILES
CSC(=0)C1=CC=CC=C1

InChl Key BCAYPPFBOJCRPN-MRVPVSSYSA-N

Physicochemical Properties

Property Value

Melting Point 61-63 °C

Boiling Point 367.5 £ 34.0 °C (Predicted)

Appearance White to off-white solid

Solubility Soluble in chloroform, ethanol, and methanol
Synthesis

The synthesis of (S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid is a two-step process that
begins with the formation of a racemic mixture, followed by a chemical resolution to isolate the
desired (S)-enantiomer. The following protocols are based on established methods.[1]

Synthesis of Racemic (*)-3-(Benzoylthio)-2-
methylpropanoic Acid

A common method for the synthesis of the racemic mixture involves the reaction of thiobenzoic
acid with methacrylic acid.[1]

Experimental Protocol:

¢ Reaction Setup: In a suitable reaction vessel, dissolve thiobenzoic acid and methacrylic acid
in acetone.
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e Reaction Conditions: The reaction mixture is heated to reflux and maintained at this
temperature for approximately 5 hours.[1]

o Work-up: After the reaction is complete, the acetone is removed under reduced pressure.
The resulting residue is partitioned between hexane and water.

« |solation: The hexane layer, containing the product, is separated and cooled to 0-5 °C to
induce crystallization.

 Purification: The crystalline precipitate of (x)-3-(benzoylthio)-2-methylpropanoic acid is
collected by filtration and dried.

Cl'hiobenzoic Acid | Acetone, Reflux
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[(i)—?»—(Benzoylthio)—2—methylpropanoic Acid)

[Methacrylic Acid

Click to download full resolution via product page

Synthesis of Racemic Mixture
Resolution of (*)-3-(Benzoylthio)-2-methylpropanoic
Acid
The separation of the enantiomers is achieved by forming diastereomeric salts with a chiral
resolving agent, typically (+)-dehydroabietylamine.[1]

Experimental Protocol:

o Salt Formation: The racemic (x)-3-(benzoylthio)-2-methylpropanoic acid is dissolved in a
suitable solvent such as ethyl acetate. A solution of (+)-dehydroabietylamine in the same

solvent is added.

o Crystallization: The mixture is allowed to stand, promoting the crystallization of the less
soluble diastereomeric salt, which is the salt of the desired (S)-enantiomer.
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« |solation of Diastereomeric Salt: The crystalline salt is collected by filtration. It may be
recrystallized to improve chiral purity.

 Liberation of the (S)-Enantiomer: The purified diastereomeric salt is treated with an acid
(e.g., HCI) to protonate the carboxylic acid and a base (e.g., NaOH) to neutralize the
resolving agent.

o Extraction and Isolation: The liberated (S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid is
extracted with an organic solvent, and the solvent is evaporated to yield the pure product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029918#s-3-benzoylthio-2-methylpropanoic-acid-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b029918#s-3-benzoylthio-2-methylpropanoic-acid-chemical-structure
https://www.benchchem.com/product/b029918#s-3-benzoylthio-2-methylpropanoic-acid-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

